Cas no 23606-16-8 (Tris(8-hydroxyquinolinato)erbium)

• Product Name: Tris(8-hydroxyquinolinato)erbium
• CAS No: 23606-16-8
• MF: C₂₇H₂₁ErN₃O₃
• MW: 602.732949018478
• MDL: MFCD03268285
• CID: 52335
• PubChem ID: 24884360
• Update Time: 2025-04-18

Tris(8-hydroxyquinolinato)erbium Chemical and Physical Properties

Names and Identifiers

• Tris(8-hydroxyquinolinato)erbium
• Tris(8-hydroxyquinolinato)erbium(III)
• ERBIUM 8-HYDROXYQUINOLINATE
• erbium (III) tris(8-hydroxyquinoline)
• erbium tris(8-hydroxyquinoline)
• ERQ
• ERQ3
• TRIS(8-HYDROXYQUINOLINATO)ERBIUM(III),9
• tris(8-hydroxyquinoline)erbium
• 23606-16-8
• MFCD03268285
• AKOS002375242
• Tris(8-hydroxyquinolinato)erbium(III), 97%
• erbium;quinolin-8-ol
• tris-(8-hydroxyquinolinato)erbium(iii)

• MDL： MFCD03268285
• Inchi： 1S/3C9H7NO.Er/c3*11-8-5-1-3-7-4-2-6-10-9(7)8;/h3*1-6,11H;
• InChI Key： ALPAJGXGJCCDDK-UHFFFAOYSA-N
• SMILES： [Er].OC1=CC=CC2=CC=CN=C12.OC1=CC=CC2=CC=CN=C12.OC1=CC=CC2=CC=CN=C12

Computed Properties

• Exact Mass: 598.06500
• Monoisotopic Mass: 601.088593g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 0
• Complexity: 495
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 99.4Ų

Experimental Properties

• Melting Point: >300 °C
• Boiling Point: 280°C
• PSA: 66.36000
• LogP: 6.23370

Tris(8-hydroxyquinolinato)erbium Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• TSCA：No
• Risk Phrases：R36/37/38